N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]-4-oxo-1H-quinazoline-2-carboxamide

• Molecular Formula: C18H17N5O3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]-4-oxo-1H-quinazoline-2-carboxamide
• InChI: InChI=1S/C18H17N5O3/c1-11-6-7-12(10-21-11)16(24)19-8-9-20-18(26)15-22-14-5-3-2-4-13(14)17(25)23-15/h2-7,10H,8-9H2,1H3,(H,19,24)(H,20,26)(H,22,23,25)
• InChI Key: GRKVNQYVNUQWNZ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=NC=C(C=C1)C(=O)NCCNC(=O)C2=NC(=O)C3=CC=CC=C3N2

Description

N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]-4-oxo-1H-quinazoline-2-carboxamide, also known as CEP-32496, is a small-molecule inhibitor that has been studied for its potential therapeutic applications in cancer treatment. This compound is a member of the quinazoline family of compounds, which are known to have a variety of biological activities.

Mechanism of Action

N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]-4-oxo-1H-quinazoline-2-carboxamide is a potent inhibitor of the receptor tyrosine kinase MET, which is known to play a key role in cancer cell growth and survival. By inhibiting MET, this compound blocks the downstream signaling pathways that promote cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in cancer cells. It inhibits the phosphorylation of key signaling molecules, including AKT and ERK, which are known to be important in cancer cell growth and survival. In addition, it induces apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]-4-oxo-1H-quinazoline-2-carboxamide has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for in vitro studies. It is also relatively stable and has a long half-life, allowing for sustained exposure to cells. However, one limitation is that it is not very water-soluble, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]-4-oxo-1H-quinazoline-2-carboxamide. One area of interest is the development of combination therapies that include this compound with other targeted therapies or chemotherapy agents. Another area of interest is the identification of biomarkers that can predict response to this compound, which could help to personalize treatment for individual patients. Finally, there is potential for the development of new analogs of this compound that could have improved potency or pharmacokinetic properties.

Synthesis Methods

The synthesis of N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]-4-oxo-1H-quinazoline-2-carboxamide involves a series of chemical reactions, starting with the reaction of 6-methylpyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with ethylenediamine to form the amide, which is then cyclized to form the quinazoline ring. The final step involves the introduction of the carbonyl group to form the final compound.

Scientific Research Applications

N-[2-[(6-methylpyridine-3-carbonyl)amino]ethyl]-4-oxo-1H-quinazoline-2-carboxamide has been studied extensively in preclinical models of cancer, with promising results. It has been shown to inhibit the growth of a variety of cancer cell lines, including lung, breast, colon, and pancreatic cancer cells. In addition, it has been shown to be effective in vivo, with significant tumor growth inhibition observed in mouse models of cancer.